N-(4-chlorophenethyl)-2-((3-(piperidin-1-yl)pyrazin-2-yl)thio)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-(3-piperidin-1-ylpyrazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H23ClN4OS/c20-16-6-4-15(5-7-16)8-9-21-17(25)14-26-19-18(22-10-11-23-19)24-12-2-1-3-13-24/h4-7,10-11H,1-3,8-9,12-14H2,(H,21,25)
• InChI Key: ILGWFNQWEVWWHG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CN=C2SCC(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN4OS
• Molecular Weight: 390.9 g/mol

Description

N-(4-chlorophenethyl)-2-((3-(piperidin-1-yl)pyrazin-2-yl)thio)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a range of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

Novel Derivative Synthesis

Research has demonstrated the utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, including those with piperidin-1-yl and pyrazin-2-yl motifs. These derivatives have been synthesized through reactions with different aromatic aldehydes, showcasing the versatility of these compounds in organic synthesis and their potential for further medicinal chemistry applications (Ali Khalil et al., 2017).

Antioxidant and Antitumor Evaluation

Another study focused on the synthesis, antioxidant, and antitumor evaluation of certain new N-substituted-2-amino-1,3,4-thiadiazoles, revealing that modifications to the core structure, similar to the one , can lead to compounds with promising biological activities. This research underscores the therapeutic potential of such derivatives in treating diseases with oxidative stress and cancer as underlying factors (W. Hamama et al., 2013).

Anti-Lung Cancer Activity

A novel fluoro-substituted benzo[b]pyran derivative has been investigated for its anti-lung cancer activity, indicating that structural analogs incorporating elements like chlorophenyl and piperidinyl groups could be designed to target specific types of cancer. This highlights the compound's relevance in the development of new anticancer agents (A. G. Hammam et al., 2005).

Crystal Structures and Antimicrobial Activity

Investigations into the crystal structures of C,N-disubstituted acetamides have provided insights into the molecular configurations that facilitate interactions with biological targets. Additionally, the synthesis of compounds like 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile has shown significant antimicrobial activities, suggesting the potential for developing new antimicrobial agents from similar structures (R. M. Okasha et al., 2022).